Cas no 2248346-70-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate
• CAS No: 2248346-70-3
• MF: C₁₆H₁₄N₄O₄
• MW: 326.30676317215
• CID: 6194773
• PubChem ID: 165724793
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248346-70-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate
• EN300-6525735

• Inchi： 1S/C16H14N4O4/c21-14(9-19-8-13(17-18-19)10-4-3-5-10)24-20-15(22)11-6-1-2-7-12(11)16(20)23/h1-2,6-8,10H,3-5,9H2
• InChI Key： VKIYOUFGDAEUOG-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(C2CCC2)N=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 326.10150494g/mol
• Monoisotopic Mass: 326.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate (CAS No. 2248346-70-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate (CAS No. 2248346-70-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, combining an isoindole-1,3-dione core with a cyclobutyl-triazole moiety, makes it a promising candidate for various applications, including drug discovery and polymer chemistry. This article delves into its properties, synthesis, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate typically involves a multi-step process, starting with the preparation of the isoindole-1,3-dione scaffold, followed by the introduction of the cyclobutyl-triazole group via click chemistry. Researchers often inquire about the yield and purity of this compound, which can be optimized using advanced chromatographic techniques such as HPLC or flash column chromatography.

In the context of drug discovery, this compound has shown potential as a pharmacophore due to its ability to interact with biological targets. The triazole ring, in particular, is known for its hydrogen-bonding capabilities, which can enhance binding affinity to proteins or enzymes. Recent studies have explored its utility in designing small-molecule inhibitors for diseases such as cancer and inflammatory disorders. This aligns with the growing interest in targeted therapies and precision medicine, which are hot topics in biomedical research.

Another area of interest is the compound's role in materials science. The isoindole-1,3-dione moiety is often incorporated into polymers to improve their thermal stability and mechanical properties. Researchers are investigating whether 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate can serve as a monomer or crosslinking agent in the development of high-performance materials. This is particularly relevant given the increasing demand for sustainable polymers and biodegradable materials in industries ranging from packaging to electronics.

From a spectroscopic characterization perspective, this compound exhibits distinct peaks in NMR and IR spectra, which are often discussed in academic forums. For instance, the carbonyl groups in the isoindole-1,3-dione ring produce strong signals in the 13C NMR spectrum, while the triazole protons are easily identifiable in the 1H NMR spectrum. These features are crucial for researchers who rely on spectroscopic data to confirm the identity and purity of the compound.

Given the rising popularity of computational chemistry, many users search for molecular docking or DFT calculations related to this compound. Theoretical studies have predicted its electronic properties and reactivity, which can guide experimental work. For example, the HOMO-LUMO gap of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate has been calculated to assess its potential as an organic semiconductor or photocatalyst.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-cyclobutyl-1H-1,2,3-triazol-1-yl)acetate (CAS No. 2248346-70-3) is a versatile compound with applications spanning pharmaceuticals, materials science, and computational chemistry. Its unique structure and properties make it a valuable subject of ongoing research, addressing key challenges in modern science and technology. As interest in custom synthesis and molecular design continues to grow, this compound is likely to remain a focal point for innovation.